Cas no 839-51-0 (Benzenesulfonamide, N-[(4-methylphenyl)methyl]-)

Benzenesulfonamide, N-[(4-methylphenyl)methyl]- structure
839-51-0 structure
Product Name:Benzenesulfonamide, N-[(4-methylphenyl)methyl]-
CAS No:839-51-0
MF:C14H15NO2S
MW:261.33940243721
CID:668194
PubChem ID:835256
Update Time:2025-04-19

Benzenesulfonamide, N-[(4-methylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, N-[(4-methylphenyl)methyl]-
    • N-[(4-methylphenyl)methyl]benzenesulfonamide
    • Oprea1_378800
    • N-(4-methylbenzyl)benzenesulfonamide
    • SCHEMBL4662819
    • Probes2_000058
    • DTXSID50356842
    • AKOS002279184
    • LQIKCVXTGFSJOJ-UHFFFAOYSA-N
    • N-4-methylbenzyl phenylsulphonamide
    • AN-652/03742054
    • 839-51-0
    • Probes1_000100
    • Inchi: 1S/C14H15NO2S/c1-12-7-9-13(10-8-12)11-15-18(16,17)14-5-3-2-4-6-14/h2-10,15H,11H2,1H3
    • InChI Key: LQIKCVXTGFSJOJ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(NCC1C=CC(C)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 261.08234989g/mol
  • Monoisotopic Mass: 261.08234989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 54.6Ų
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